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Types for Researchers, Scientists, and Drug Development Professionals.

Introduction

Sp100 (Speckled protein 100), a component of the PML nuclear bodies (PML-NBSs), plays a
multifaceted and often contradictory role in the landscape of human cancers. Its expression
profile and functional implications vary significantly across different tumor types, positioning it
as both a potential tumor suppressor and a promoter of malignancy. This guide provides a
comprehensive overview of Sp100 expression in various cancers, detailing the quantitative
data, experimental methodologies for its detection, and the signaling pathways it modulates.

Data Presentation: Quantitative Overview of Sp100
EXxpression

The expression of Sp100 at both the mRNA and protein level is dysregulated in a wide range of
cancers. The following tables summarize the quantitative findings from various studies,
providing a comparative look at Sp100 expression and its prognostic significance.

Table 1: Sp100 mRNA Expression in Different Cancer
Types
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Cancer Type

Expression Change
(Tumor vs. Normal)

Prognostic
Correlation of High
Expression

Key Findings

Breast Cancer

Generally considered

a tumor suppressor.[1]

[2]

Better overall survival.

[21(31[4]

High mRNA levels of
S100A1 and S100A6
are associated with a
better prognosis.[3][4]
Conversely, high
expression of
S100A8, S100A9,
S100A11, and S100P
correlates with a

worse outcome.[3][4]

Lung Cancer

Context-dependent.

Better prognosis in

some studies.[1][2]

Expression of S100A7
is specific to
squamous cell
carcinomas and large
cell carcinomas, with
no detection in
adenocarcinomas.[5]
S100A2 expression is
significantly lower in
lung adenocarcinoma
compared to

squamous carcinoma.

[6]

Hepatocellular
Carcinoma (HCC)

Aberrant mMRNA
expression of most

S100 family members.

[7]

Varies by S100 family
member.

High expression of
S100A5, S100A7,
S100A7A, S100A12,
S100G, and S100Z is
linked to better overall
survival.[8][9] In
contrast, high
expression of
S100A2, S100A6,
S100A8, S100A9,
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S100A10, S100A11,
S100A13, S100A14,
and S100P is
associated with poorer

overall survival.[8][9]

Poorer outcomes.[1]

S100B expression
positively correlates
with proneuronal,
neuronal, and classic

subtypes, while

Glioma High expression.

[2] S100A8 and S100A9
expression is
associated with the
mesenchymal
subtype.[10]

Pancreatic

Adenocarcinoma
(PAAD)

High expression.

Poorer outcomes.[1]

[2]

N/A

Laryngeal Squamous
Cell Carcinoma
(LSCC)

Low expression.

Linked to

tumorigenesis.[1][2]

Lower expression of
Sp100 is observed at
both transcriptional
and translational
levels in malignant
tissues compared to

normal mucosa.[1]

Clear Cell Renal Cell

High expression of

_ SP100 family N/A N/A

Carcinoma (ccRCC)
members.[1]

Oral Squamous Cell SP110 is significantly Poor prognosis (for N/A

Carcinoma (OSCC) overexpressed.[1] SP110).[1]
High expression of The S100B signature
SP140 is associated Improved survival (for has shown promise in

Melanoma

with improved

survival.[11]

SP140).

predicting response to

immunotherapy.[12]

© 2025 BenchChem. All rights reserved.

3/15

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8013731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7837992/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12584231/
https://bioengineer.org/decoding-sp100-proteins-in-cancer-insights/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4369764/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12584231/
https://bioengineer.org/decoding-sp100-proteins-in-cancer-insights/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12584231/
https://bioengineer.org/decoding-sp100-proteins-in-cancer-insights/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12584231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12584231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12584231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12584231/
https://www.researchgate.net/publication/397262565_Clinical_and_mechanistic_insights_into_the_expression_of_SP100_family_proteins_in_various_cancers_a_systematic_review
https://pubmed.ncbi.nlm.nih.gov/38837895/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

SP140

hypomethylation is o
Better prognosis in

AML (for SP140 N/A
hypomethylation).

Hematological associated with a

Malignancies better prognosis in
Acute Myeloid
Leukemia (AML).[11]

Table 2: Sp100 Protein Expression in Different Cancer
Types
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BENGHE

Cancer Type

Expression Change
(Tumor vs. Normal)

Prognostic
Correlation of High
Expression

Key Findings

Breast Cancer

Overexpression of
several S100 family
members including
S100A1, S100A4,
S100A6, S100A7,
S100A8, S100A9,
S100A11, S100A14,
and S100P.[10]

Generally associated
with aggressive
disease.[10]

S100A7 is highly
expressed in ductal
carcinoma in situ and
a subset of invasive
breast cancers, while
not being detected in
normal breast

epithelial cells.[10]

Lung Cancer

S100A7 protein is
expressed in
squamous cell
carcinomas and large

cell lung carcinomas.

[5]

N/A

S100A7 is not
detected in
adenocarcinomas or

normal lung tissue.[5]

Hepatocellular
Carcinoma (HCC)

S100P is
overexpressed in
HCC tumors.[13]

Independent predictor

of poor prognosis.[13]

S100P expression
was detected in
56.7% (173 out of
305) of HCC tumors.
[13]

Gastric Cancer

S100P is most
prevalent in gastric
tumors compared to
other cancer types
studied.[14]

N/A

N/A

Colorectal Cancer

Higher S100P staining
reactivity in most
tumors (54%)
compared to adjacent

benign tissue.[14]

N/A

N/A

Ovarian Cancer

S100P protein is
expressed.[14]

N/A

N/A
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) S100P protein is
Pancreatic Cancer N/A N/A
expressed.[14]

S100P protein is
Prostate Cancer N/A N/A
expressed.[14]

Experimental Protocols

Accurate and reproducible measurement of Sp100 expression is critical for both research and
clinical applications. This section provides detailed methodologies for key experimental
techniques.

Immunohistochemistry (IHC)

IHC is a powerful technique to visualize Sp100 protein expression within the context of tissue
architecture.

Protocol for S100 Protein Detection in Formalin-Fixed, Paraffin-Embedded (FFPE) Tissues:
» Deparaffinization and Rehydration:
o Immerse slides in xylene (or a xylene substitute) for 2x5 minutes.
o Rehydrate through a graded series of ethanol (100%, 95%, 70%) for 3 minutes each.
o Rinse with distilled water.
e Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) using a citrate buffer (pH 6.0) or EDTA
buffer (pH 9.0). A common recommendation is to use Leica Bond ER Solution 2 for 20-30
minutes in a steamer or water bath at 95-100°C.[15]

» Peroxidase Blocking:

o Incubate sections with 3% hydrogen peroxide in methanol for 10-15 minutes at room
temperature to block endogenous peroxidase activity.[15]
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o Rinse with PBS.
e Blocking:

o Incubate with a protein block (e.g., 10% normal goat serum in PBS) for 30-60 minutes at
room temperature to prevent non-specific antibody binding.[16]

e Primary Antibody Incubation:

o Dilute the primary anti-Sp100 antibody in antibody diluent. A typical starting dilution range
is 1:200-1:400.[15] For example, polyclonal rabbit anti-S100A16 can be used at a 1:200
dilution.[16]

o Incubate overnight at 4°C or for 1-2 hours at room temperature.[15][16]

e Secondary Antibody and Detection:

[¢]

Wash slides with PBS (3x5 minutes).

[¢]

Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 30-60
minutes at room temperature.

o

Wash with PBS (3x5 minutes).

[e]

Incubate with an avidin-biotin-peroxidase complex (ABC reagent) for 30 minutes.

o

Visualize with a chromogen such as 3,3'-diaminobenzidine (DAB).
o Counterstaining and Mounting:

o Counterstain with hematoxylin.

o Dehydrate through graded ethanol and clear in xylene.

o Mount with a permanent mounting medium.

Western Blotting

Western blotting is used to quantify the amount of Sp100 protein in a sample.
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Protocol for Sp100 Detection in Cell Lysates:

Protein Extraction:

o Lyse cells in RIPA buffer (Radioimmunoprecipitation assay buffer) containing protease and
phosphatase inhibitors.

o Quantify protein concentration using a BCA or Bradford assay.

SDS-PAGE:

o Denature 20-30 ug of protein per lane by boiling in Laemmli sample buffer.
o Separate proteins on a 10% or 12% SDS-polyacrylamide gel.

Protein Transfer:

o Transfer proteins to a PVDF or nitrocellulose membrane. For high molecular weight
proteins, a wet transfer at 4°C is recommended.

Blocking:

o Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1%
Tween 20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation:

o Incubate the membrane with a primary anti-Sp100 antibody (check manufacturer's
datasheet for recommended dilution, typically 1:1000) in blocking buffer overnight at 4°C
with gentle agitation.

Secondary Antibody Incubation:
o Wash the membrane three times with TBST for 10 minutes each.

o Incubate with an HRP-conjugated secondary antibody (e.g., goat anti-rabbit HRP) diluted
in blocking buffer (typically 1:5000-1:10000) for 1 hour at room temperature.
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e Detection:
o Wash the membrane three times with TBST for 10 minutes each.

o Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging
system.

e Loading Control:

o Probe the membrane with an antibody against a housekeeping protein (e.g., B-actin,
GAPDH, or tubulin) to ensure equal protein loading.

Quantitative Real-Time PCR (qRT-PCR)

gRT-PCR is a sensitive method to measure Sp100 mRNA expression levels.

Protocol for Sp100 mRNA Quantification:

e RNA Extraction and cDNA Synthesis:
o Extract total RNA from cells or tissues using a TRIzol-based method or a commercial kit.
o Assess RNA quality and quantity using a spectrophotometer.

o Reverse transcribe 1 ug of total RNA into cDNA using a reverse transcription kit with
oligo(dT) or random primers.

e (PCR Reaction:

[e]

Prepare the gPCR reaction mix containing cDNA, forward and reverse primers for Sp100,
and a SYBR Green or TagMan master mix.

[e]

Sp100 Primer Sequences (Example):
» Forward: GGAGAAGAGCTTCAGGAAACCTG[17]

» Reverse: GGCTTCTTGGCACACCTTTTGG[17]

o

Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization.
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e Thermal Cycling Conditions (Example):
o Initial denaturation: 95°C for 10 minutes.
o 40 cycles of:
» Denaturation: 95°C for 15 seconds.
» Annealing/Extension: 60°C for 1 minute.
o Melt curve analysis to verify product specificity.
o Data Analysis:
o Calculate the relative expression of Sp100 mRNA using the AACt method.

Signaling Pathways and Logical Relationships

Spl100 is involved in several critical signaling pathways that regulate cell fate and
tumorigenesis. The following diagrams, generated using the DOT language, illustrate these
complex interactions.

Sp100 and p53 Signaling Pathway

Sp100 has been shown to interact with the tumor suppressor p53, enhancing its transcriptional
activity and contributing to its tumor-suppressive functions.[1][18]
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Caption: Sp100 enhances p53-mediated transcription, leading to cell cycle arrest and

apoptosis.

Sp100 and Interferon/STAT1 Signaling

Sp100 is an interferon-stimulated gene and plays a role in the STAT1 signaling pathway, which

Is often associated with tumor suppression.[19][20]
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Caption: Sp100 is an interferon-inducible gene that modulates STAT1 signaling to promote
tumor suppression.

Experimental Workflow for Sp100 Expression Analysis
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The following diagram outlines a typical workflow for analyzing Sp100 expression from patient
samples.

Formalin-Fixation Immunohistochemistry
Paraffin-Embedding (Protein Localization)
e
Patient Tissue Sample
(Biopsy/Resection) —*

3 Western Blot
P FiEan (Protein Quantification)

Data Analysis &
Correlation with
Clinical Outcomes

gRT-PCR
(mRNA Quantification)

Click to download full resolution via product page

Caption: Workflow for analyzing Sp100 expression from patient samples using IHC, Western
Blot, and gRT-PCR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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